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Compound of Interest

Compound Name: Cuneataside C

Cat. No.: B15146290 Get Quote

For researchers, scientists, and drug development professionals, this document provides a

concise technical summary of Cuneataside C, including its chemical properties and an

overview of the biological activities of related compounds.

Core Data Summary
Precise biological and experimental data for Cuneataside C is limited in publicly available

scientific literature. However, key physicochemical properties have been identified.

Property Value Source

CAS Number 871720-16-0 N/A

Molecular Weight 448.43 g/mol N/A

Molecular Formula C19H28O12 N/A

Biological Activity Insights from Related
Compounds
While specific studies on the bioactivity of Cuneataside C are not readily available, research

on the plant species from which it is isolated, such as Sargentodoxa cuneata and Lespedeza

cuneata, and on the closely related compound Cuneataside E, provides valuable insights into

its potential therapeutic effects.
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Extracts from Sargentodoxa cuneata have demonstrated a range of pharmacological activities,

including anti-inflammatory, antioxidant, and antitumor effects.[1] Similarly, extracts of

Lespedeza cuneata have shown antioxidant and anti-inflammatory properties.[2][3] A

methanolic extract of Euphorbia cuneata also exhibited significant antioxidant and anti-

inflammatory activities.[4]

Cuneataside E, a structurally similar phenylpropanoid glycoside, has been shown to possess

hepatoprotective activity against toxicity induced by N-acetyl-p-aminophenol (APAP) in a

human hepatocellular carcinoma cell line (HepG2).[5]

Experimental Protocols: Insights from Cuneataside
E Research
Due to the lack of specific experimental protocols for Cuneataside C, the following

methodologies for the isolation and biological evaluation of the related compound, Cuneataside

E, are presented as a reference.

Isolation of Phenylpropanoid Glycosides from
Lespedeza cuneata
The following diagram outlines a general workflow for the extraction and isolation of

cuneatasides from plant material.
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Figure 1. General workflow for the isolation of cuneatasides.

In Vitro Hepatoprotective Activity Assay
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The potential of a compound to protect liver cells from damage can be assessed using the

following experimental setup.

Seed HepG2 cells
in 96-well plates

Incubate overnight

Add Test Compound
(e.g., Cuneataside E)

Induce toxicity with APAP

Incubate for 48 hours

Add MTT reagent

Incubate for 4 hours

Add DMSO to dissolve
formazan crystals

Measure absorbance
at 570 nm

Calculate cell viability
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Figure 2. Workflow for assessing hepatoprotective activity.

Signaling Pathways
Currently, there is insufficient data to delineate the specific signaling pathways modulated by

Cuneataside C. Further research is required to elucidate its mechanism of action at the

molecular level. The observed anti-inflammatory and antioxidant activities of related plant

extracts suggest potential interactions with pathways such as NF-κB and Nrf2, but this remains

speculative without direct evidence for Cuneataside C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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